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Compound of Interest

Compound Name: STING agonist-20

Cat. No.: B10857912

This document provides essential safety and logistical information for the proper disposal of
STING agonist-20, a potent STING agonist used in research. Adherence to these procedural
guidelines is critical for maintaining laboratory safety and regulatory compliance.

Hazard Assessment

According to its Safety Data Sheet (SDS), STING agonist-20 is not classified as a hazardous
substance or mixture. This assessment forms the basis of the disposal procedures outlined
below. However, it is crucial to consider the potential hazards of any solvents or reagents mixed
with STING agonist-20 during experimental use.

Quantitative Data Summary

The following table summarizes key quantitative and identifying information for STING agonist-
20.

Property Value
Molecular Formula C36H39N110s
Molecular Weight 753.76 g/mol
CAS Number 2591300-72-8

Disposal of Unused Solid STING Agonist-20
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For the disposal of expired or unwanted solid (powder) STING agonist-20:

e Consult Local Regulations: Before proceeding, always consult your institution's
Environmental Health and Safety (EHS) office for specific guidelines on non-hazardous
chemical waste disposal.[1][2][3]

e Segregation: Ensure that the solid STING agonist-20 is not mixed with any hazardous
waste.[4] Combining non-hazardous with hazardous waste requires the entire mixture to be
treated as hazardous, increasing disposal costs and complexity.[4]

o Packaging:
o Ensure the original container is securely sealed.

o If the original container is compromised, transfer the solid waste to a new, clean, and
compatible container with a secure lid.

o Label the container clearly as "Non-Hazardous Waste: STING agonist-20". Include the
chemical name and CAS number.

e Disposal Route:

o For disposal as regular laboratory trash, confirm with your EHS that this is permissible for
non-hazardous chemical solids. Some institutions may still require it to be disposed of
through a chemical waste program to avoid any potential issues with custodial staff.

o If required, arrange for pickup through your institution's chemical waste management
program.

Disposal of STING Agonist-20 Solutions

The disposal of STING agonist-20 solutions depends on the solvent used. A common solvent
for STING agonists is Dimethyl Sulfoxide (DMSO).

Disposal of STING Agonist-20 in DMSO Solutions:

DMSO is a combustible liquid and can penetrate the skin, potentially carrying dissolved
substances with it. Therefore, solutions containing DMSO should be treated as organic solvent
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waste.
e \Waste Collection:

o Dispense the STING agonist-20 in DMSO solution into a designated, compatible, and
properly labeled hazardous waste container for organic solvents. Plastic is often preferred
for waste storage when compatible.

o The waste container must be labeled "Hazardous Waste" and should list all chemical
constituents, including "STING agonist-20" and "Dimethyl Sulfoxide," with their
approximate percentages.

e Storage:
o Store the waste container in a designated satellite accumulation area.
o Keep the container securely capped at all times, except when adding waste.
o Store away from heat and sources of ignition.

e Disposal:

o Arrange for disposal through your institution's hazardous waste management program.
The recommended disposal method for DMSO is incineration in a chemical incinerator
equipped with an afterburner and scrubber.

o Do not dispose of DMSO solutions down the drain or in regular trash.
Disposal of Aqueous Solutions (without hazardous solvents):
For solutions of STING agonist-20 in nhon-hazardous aqueous buffers (e.g., saline, PBS):

» Verify Non-Hazardous Nature: Ensure no other hazardous materials were added to the
solution.

e Institutional Policy: Check with your EHS department. Some institutions may permit the
disposal of small quantities of non-hazardous, water-soluble chemicals down the sanitary
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sewer with copious amounts of water. However, many institutions prohibit the drain disposal
of any laboratory chemicals to prevent environmental contamination.

» Alternative Disposal: If drain disposal is not permitted, collect the aqueous waste in a labeled
container and arrange for pickup through your institution's chemical waste program.

Experimental Workflow & Disposal Decision
Diagram

The following diagram illustrates the decision-making process for the proper disposal of STING
agonist-20 waste.
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STING Agonist-20 Disposal Workflow
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Caption: Disposal decision workflow for STING agonist-20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10857912?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857912?utm_src=pdf-body
https://www.benchchem.com/product/b10857912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

o 2. sfasu.edu [sfasu.edu]

e 3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

e 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

 To cite this document: BenchChem. [Proper Disposal Procedures for STING Agonist-20].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857912#sting-agonist-20-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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